Cas no 27373-57-5 (b-Alanine, N-octyl-)

• Product Name: b-Alanine, N-octyl-
• CAS No: 27373-57-5
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 262612
• PubChem ID: 13765821
• Update Time: 2025-04-19

b-Alanine, N-octyl- Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-octyl-
• N-Octyl-β-alanine
• acide (n-octylamino)-3 propanoique
• ACMC-20ln64
• chlorure de n-octylzinc
• CTK2J4571
• n-octylzincchloride
• Zinc, chlorooctyl-
• EINECS 248-432-0
• 27373-57-5
• AYD3W2K9WB
• UNII-AYD3W2K9WB
• NoName_503
• N-OCTYL-BETA.-ALANINE
• Q27274189
• AMPHIONIC OL
• NS00051088
• N-n-octyl-beta-alanine
• DTXSID10901392
• CZOIUKWGJCDTGF-UHFFFAOYSA-N
• N-Octyl-beta-alanine
• Octaminopropionic acid
• SCHEMBL3830987
• .BETA.-ALANINE, N-OCTYL-

• Inchi： 1S/C11H23NO2/c1-2-3-4-5-6-7-9-12-10-8-11(13)14/h12H,2-10H2,1H3,(H,13,14)
• InChI Key： CZOIUKWGJCDTGF-UHFFFAOYSA-N
• SMILES： OC(CCNCCCCCCCC)=O

Computed Properties

• Exact Mass: 201.172878976g/mol
• Monoisotopic Mass: 201.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.3Ų